5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine

• IUPAC Name: 5-bromo-4,6-dimethyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• InChI: InChI=1S/C8H9BrN4/c1-3-5-7(10)12-13-8(5)11-4(2)6(3)9/h1-2H3,(H3,10,11,12,13)
• InChI Key: RLPPJNGVQYLWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NNC(=C12)N)C)Br
• Molecular Formula: C8H9BrN4
• DSSTOX Substance ID: DTXSID50408638
• Molecular Weight: 241.09 g/mol
• CAS RN: 42951-65-5

Description

The compound 5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a versatile precursor in the synthesis of various heterocyclic compounds. It serves as a building block for the construction of new polyheterocyclic ring systems with potential biological activities. The presence of bromine and amine functional groups in the compound allows for a range of chemical transformations, leading to the creation of diverse molecular architectures with potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of derivatives of 5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine involves systematic approaches such as condensation reactions, alkylation, and cyclization. For instance, the condensation of 5-Bromo-2,3-diaminopyridine with aromatic aldehydes in the presence of molecular iodine in water, followed by alkylation reactions, has been used to synthesize novel 6-bromo-imidazo[4,5-b]pyridine derivatives . Additionally, the compound has been utilized to create new polyheterocyclic ring systems by reacting with arylidene malononitriles, ethyl acetoacetate, and through diazotization followed by coupling reactions .

Molecular Structure Analysis

The molecular structure of derivatives of the compound has been elucidated using techniques such as NMR spectroscopy and monocrystalline X-ray crystallography. Theoretical calculations using DFT and TD-DFT methods at the B3LYP/6-31G++(d,p) level of theory have been carried out to understand the electronic properties of the synthesized compounds. Hirshfeld surface analysis has been used to determine intermolecular contacts, providing insights into the molecular packing and potential intermolecular interactions .

Chemical Reactions Analysis

The chemical reactivity of 5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine allows for the formation of various heterocyclic compounds. For example, diazotization of the precursor followed by coupling with ethyl cyanoacetate has led to the formation of pyrido[2',3':3,4]pyrazolo[5,1-c]triazine derivatives . The bromine atom in the compound facilitates further functionalization through nucleophilic substitution reactions, enabling the synthesis of a wide array of derivatives with different substituents and heterocyclic frameworks.

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds derived from 5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine are characterized by IR and ^1H NMR spectral techniques. These properties are crucial for understanding the behavior of these compounds in biological systems and their potential as drug candidates. The in vitro antibacterial properties of the newly synthesized pyrazolo[3,4-b]pyridine-based heterocycles have been evaluated, indicating the relevance of these compounds in medicinal chemistry .

Scientific Research Applications

Summary of the Application

Tropomyosin receptor kinases (TRKs) are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer. Pyrazolo[3,4-b]pyridine derivatives, such as “5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine”, have been synthesized and evaluated for their activities to inhibit TRKA.

Methods of Application or Experimental Procedures

Based on scaffold hopping and computer-aided drug design, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized. The commercially available 5-bromo-1H-pyrazolo[3,4-b]pyridine was iodized by NIS to obtain an intermediate, and then the NH of the intermediate was protected by PMB-Cl to produce the key intermediate.

Results or Outcomes

Among the synthesized compounds, compound C03 showed acceptable activity with an IC50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line. Furthermore, compound C03 possessed good plasma stability and low inhibitory activity to a panel of cytochrome P450 isoforms except CYP2C9. Overall, C03 has potential for further exploration.

Future Directions

The future directions in the research of this compound and its derivatives involve their potential use as TRK inhibitors. These inhibitors are important for the treatment of various cancers, including colorectal cancer, non-small cell lung cancer, glioblastoma, and head and neck squamous cell carcinoma.

Citations

Novel pyrazolo [3, 4-b] pyridine derivatives: Synthesis, characterization, antimicrobial and antiproliferative profile

MS Salem, MAM Ali - Biological and Pharmaceutical Bulletin, 2016 - jstage.jst.go.jp

Three novel series of pyridine derivatives, namely Schiff’s bases, 4-thiazolidinones and azetidin-2-ones bearing pyrazolo [3, 4-b] pyridine moiety, have been synthesized. The chemical …

Number of citations: 64 www.jstage.jst.go.jp